Cas no 158732-59-3 (Salvianolic acid F)

Salvianolic acid F Properties

Names and Identifiers

• 2-Propenoic acid,3-[2-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]-, (2E)-
• Salvianolic acid F
• 2-Propenoicacid, 3-[2-[2-(3,4-dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]-, (E,E)-
• (2E)-3-[2-[(1E)-2-(3,4-Dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]-2-propenoic acid
• DTXSID301347060
• CS-0032263
• AKOS037515246
• SCHEMBL10041478
• MS-24606
• (2E)-3-{2-[(E)-2-(3,4-Dihydroxyphenyl)vinyl]-3,4-dihydroxyphenyl}acrylic acid
• CHEMBL464884
• salvianolicacidF
• HY-125847
• (E)-3-[2-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-3,4-dihydroxyphenyl]prop-2-enoic acid
• 158732-59-3
• salvianolic acid F
• Salvianolate F
• (E)-3-(2-((E)-2-(3,4-dihydroxyphenyl)ethenyl)-3,4-dihydroxyphenyl)prop-2-enoic acid
• DA-67391
• +Expand

• InChIKey： PULWRMOKQNWQBD-LZSLGQGWSA-N
• Inchi： 1S/C17H14O6/c18-13-6-2-10(9-15(13)20)1-5-12-11(4-8-16(21)22)3-7-14(19)17(12)23/h1-9,18-20,23H,(H,21,22)/b5-1+,8-4+
• SMILES： O([H])C1=C(C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=C1/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 314.079038g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 314.079038g/mol
• Monoisotopic Mass: 314.079038g/mol
• Topological Polar Surface Area: 118Ų
• Heavy Atom Count: 23
• Complexity: 460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 314.29

Experimental Properties

• PSA: 118.22
• Boiling Point: 636.8±55.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 352.9±28.0 °C
• Solubility: Almost insoluble (0.063 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.556±0.06 g/cm3 (20 ºC 760 Torr),